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Compound of Interest

Compound Name: N-PEG3-N'-(propargyl-PEG4)-Cy5

Cat. No.: B11828407

Technical Guide: N-PEG3-N'-(propargyl-PEG4)-
Cy5

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides comprehensive information on the bifunctional fluorescent linker,
N-PEG3-N'-(propargyl-PEG4)-Cy5. This molecule incorporates a Cy5 fluorophore, a terminal
alkyne group for click chemistry, and a flexible polyethylene glycol (PEG) spacer. Itis a
valuable tool for the synthesis of Proteolysis Targeting Chimeras (PROTACSs) and for
fluorescently labeling azide-modified biomolecules.

Chemical and Physical Properties

The key properties of N-PEG3-N'-(propargyl-PEG4)-Cy5 are summarized in the table below.
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Property Value Reference

CAS Number 2107273-06-1 [11[2]

Molecular Formula C42H57CIN207 [1][2]

Molecular Weight 737.38 g/mol

Appearance Solid

Solubility Soluble in DMSO, DMF

Excitation Wavelength (Aex) ~649 nm

Emission Wavelength (Aem) ~667 nm

Storage Conditions -20°C, protect from light [2]
Suppliers

A list of known suppliers for N-PEG3-N'-(propargyl-PEG4)-Cy5 is provided below. Please note
that availability and pricing are subject to change.

Supplier Website

MedchemExpress --INVALID-LINK--
Immunomart --INVALID-LINK--
MedKoo Biosciences --INVALID-LINK--
Pharmaffiliates --INVALID-LINK--
AxisPharm --INVALID-LINK--
Cenmed --INVALID-LINK--

Applications and Experimental Workflows

N-PEG3-N'-(propargyl-PEG4)-Cy5 is primarily utilized as a fluorescent linker in bioconjugation
applications, most notably in the development of PROTACSs.[1][2] Its terminal alkyne group
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allows for covalent attachment to azide-containing molecules via a copper(l)-catalyzed azide-
alkyne cycloaddition (CUAAC) reaction, a cornerstone of click chemistry.

PROTAC Synthesis and Mechanism

PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. The linker component of a PROTAC, for which N-PEG3-N'-(propargyl-PEG4)-
Cy5 is a candidate, is crucial for optimizing the formation and stability of the ternary complex
(Target Protein - PROTAC - E3 Ligase).

The following diagram illustrates the general workflow for utilizing an alkyne-containing
fluorescent linker in the synthesis of a PROTAC.
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PROTAC Synthesis
Target Protein Ligand E3 Ligase Ligand N-PEG3-N'-(propargyl-PEG4)-Cy5
(with azide group) (with azide group) (Alkyne-PEG-Cy5)
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Prepare Stock Solutions
(Peptide, Dye, CuS04, Ligand, Ascorbate)

:

Combine Peptide, Buffer, Dye,
and Ligand in Reaction Tube

(Add CuS0O4 Solutior)

Add Sodium Ascorbate
to Initiate Reaction

Incubate at Room Temperature
(Protected from Light)

:

Purify Labeled Peptide
(e.g., HPLC, SEC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N-PEG3-N'-(propargyl-PEG4)-Cy5 CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11828407#n-peg3-n-propargyl-peg4-cy5-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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